Cas no 524712-48-9 (Benzoic acid, 5-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-2-methyl-)

• Product Name: Benzoic acid, 5-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-2-methyl-
• CAS No: 524712-48-9
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 359544
• PubChem ID: 22267455
• Update Time: 2025-04-19

Benzoic acid, 5-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(4,5-dihydro-3,5-dioxo-1,2,4-triazin-2(3H)-yl)-2-methyl-
• 5-(3,5-dioxo-1,2,4-triazin-2-yl)-2-methylbenzoic acid
• DTXSID70624090
• 5-(3,5-Dioxo-4,5-dihydro-3H-[1,2,4]triazin-2-yl)-2-methyl-benzoic acid
• SCHEMBL1412845
• 2-methyl-5-(3,5-dioxo-4,5-dihydro-3H-[1,2,4]triazin-2-yl)-benzoic acid
• 5-(3,5-Dioxo-4,5-dihydro-1,2,4-triazin-2(3H)-yl)-2-methylbenzoic acid
• 524712-48-9
• UVLOEHMWZPKKKN-UHFFFAOYSA-N

• Inchi： 1S/C11H9N3O4/c1-6-2-3-7(4-8(6)10(16)17)14-11(18)13-9(15)5-12-14/h2-5H,1H3,(H,16,17)(H,13,15,18)
• InChI Key： UVLOEHMWZPKKKN-UHFFFAOYSA-N
• SMILES： O=C1NC(C=NN1C1C=CC(C)=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 247.05937
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.07